4-Benzyloxy-2,6-dimethoxybenzaldehyde

• IUPAC Name: 2,6-dimethoxy-4-phenylmethoxybenzaldehyde
• InChI: InChI=1S/C16H16O4/c1-18-15-8-13(9-16(19-2)14(15)10-17)20-11-12-6-4-3-5-7-12/h3-10H,11H2,1-2H3
• InChI Key: YHMXRPWCVSRREV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1C=O)OC)OCC2=CC=CC=C2
• Molecular Formula: C16H16O4
• DSSTOX Substance ID: DTXSID90404816
• Molecular Weight: 272.29 g/mol
• CAS RN: 679428-14-9

Description

“4-Benzyloxy-2,6-dimethoxybenzaldehyde” is a chemical compound with the CAS Number: 679428-14-9. It has a molecular weight of 272.3. The IUPAC name for this compound is 4-(benzyloxy)-2,6-dimethoxybenzaldehyde.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of 2,6-Dimethoxy-4-hydroxybenzaldehyde, a p-hydroxybenzaldehyde derivative, has been achieved through the Vielsmeyer-Haack reaction.

Molecular Structure Analysis

The linear formula of “4-Benzyloxy-2,6-dimethoxybenzaldehyde” is C16H16O4. The Inchi Code for this compound is 1S/C16H16O4/c1-18-15-8-13 (9-16 (19-2)14 (15)10-17)20-11-12-6-4-3-5-7-12/h3-10H,11H2,1-2H3.

Scientific Research Applications

Organic Synthesis and Chemical Reactions

• Halogen Exchange Reactions : 4-Benzyloxy-2,6-dimethoxybenzaldehyde serves as a valuable building block in organic synthesis. .

Materials Science

• Polymer Chemistry : Researchers have explored polymer-bound forms of 4-Benzyloxy-2,6-dimethoxybenzaldehyde. .

Safety and Hazards

Safety information indicates that this compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid contact with skin, eyes, or clothing, avoid ingestion and inhalation, and avoid dust formation.

Synthesis routes and methods

Procedure details

To a solution of 4-hydroxy-2,6-dimethoxybenzaldehyde (1.0 g, 5.49 mmol), benzyl alcohol (0.65 g, 6.01 mmol) and tributylphosphine (1.5 g, 7.41 mmol) in tetrahydrofuran (120 ml) was added 1,1′-(azodicarbonyl)dipiperidine (1.8 g, 7.13 mmol) by small portions, and the mixture was stirred at room temperature for 18 hrs. Diethyl ether (120 ml) was added to the reaction mixture, the precipitated insoluble material was filtered off and the filtrate was concentrated under reduced pressure. The residue was subjected to silica gel chromatography (ethyl acetate:hexane=2:3-1:1) to give 4-benzyloxy-2,6-dimethoxybenzaldehyde (1.2 g) as pale-yellow crystals. Separately, a solution of ethyl diethylphosphono acetate (1.1 g, 4.91 mmol) and 60% sodium hydride (0.17 g, 4.25 mmol) in tetrahydrofuran (40 ml) was stirred under ice-cooling for 10 min. A solution of 4-benzyloxy-2,6-dimethoxybenzaldehyde (1.2 g) was added, and the mixture was stirred while elevating the temperature to room temperature for 5 hrs. The reaction solution was diluted with ethyl acetate, washed successively with aqueous citric acid solution, water and aqueous sodium chloride solution, dried over magnesium sulfate, and concentrated under reduced pressure. The obtained residue was washed with diethyl ether-hexane to give the title compound (1.2 g) as colorless crystals. yield 64%. MS 343.1 (MH+).